2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide

• CAS RN: 866842-87-7
• Molecular Formula: C19H16ClN3O4S3
• Molecular Weight: 481.98
• IUPAC Name: 2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H16ClN3O4S3/c1-28-14-4-2-3-13(9-14)22-17(24)11-29-19-21-10-16(18(25)23-19)30(26,27)15-7-5-12(20)6-8-15/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key: OYECVUZKXXRKJW-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Cl
• solubility: not available

Description

2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide is a useful research compound. Its molecular formula is C19H16ClN3O4S3 and its molecular weight is 481.98. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-(4-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Potential

Synthesis and Characterization :

• The compound is involved in the synthesis and characterization processes, where its structure and properties are studied using various analytical techniques. For instance, compounds with similar structures have been synthesized to evaluate their antibacterial and anti-enzymatic potential, using techniques like IR, EI-MS, 1H NMR, and 13C-NMR for structural elucidation (Nafeesa et al., 2017).

Antibacterial and Enzyme Inhibition :

• Research on derivatives of similar compounds has shown potential antibacterial activity against certain gram-negative and gram-positive bacteria. Furthermore, these compounds were evaluated for their enzyme inhibition capabilities, revealing low potential against the lipoxygenase (LOX) enzyme (Nafeesa et al., 2017).

Material Science and Chemical Properties

Crystal Structure Analysis :

• Studies have also focused on the crystal structures of related compounds, demonstrating their conformation and potential for further chemical modification. These analyses contribute to our understanding of the compound's chemical behavior and potential applications in material science (Subasri et al., 2016).

Spectroscopic Characterization and Computational Analysis :

• Vibrational spectroscopic signatures and the effect of rehybridization on similar molecules have been characterized, providing insights into their stereo-electronic interactions and stability. These studies use advanced computational methods to predict the molecule's behavior in various conditions (Jenepha Mary et al., 2022).